1,4-Dioxa-9-thia-12-azadispiro[4.2.4.2]-tetradecane-11-carboxylic acid

• IUPAC Name: 9,12-dioxa-4-thia-1-azadispiro[4.2.48.25]tetradecane-2-carboxylic acid
• InChI: InChI=1S/C11H17NO4S/c13-9(14)8-7-17-10(12-8)1-3-11(4-2-10)15-5-6-16-11/h8,12H,1-7H2,(H,13,14)
• InChI Key: JBVLAMYDJYTIBB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC13NC(CS3)C(=O)O)OCCO2
• Molecular Formula: C11H17NO4S
• DSSTOX Substance ID: DTXSID10377174
• Molecular Weight: 259.32 g/mol
• CAS RN: 1030253-98-5

Description

1,4-Dioxa-9-thia-12-azadispiro[4.2.4.2]-tetradecane-11-carboxylic acid (DATDAC) is a compound that has been studied extensively in the field of chemical synthesis and biochemistry. It is a member of the dioxa-thia-azadispiro family of compounds, and is a versatile building block for the synthesis of a variety of complex molecules. DATDAC is a valuable chemical reagent in the laboratory, and has been used in a number of biochemical and physiological studies.

Scientific Research Applications

Synthesis and Characterization in Polymers

A series of spirothiazolidinone polymers, synthesized through polycondensation involving a compound structurally similar to 1,4-Dioxa-9-thia-12-azadispiro[4.2.4.2]-tetradecane-11-carboxylic acid, displayed anti-inflammatory activities. These polymers were characterized for their thermal and morphological properties, suggesting potential applications in material science and pharmaceuticals (Abdel-Rahman, Hussein, & Hussein, 2016).

Crystal Structure and Orthocarbonate Formation

The crystal structure of a compound related to 1,4-Dioxa-9-thia-12-azadispiro[4.2.4.2]-tetradecane-11-carboxylic acid, specifically 1‐(Ylomethyl)cyclopentyl 1′,2′‐phenylene orthocarbonate, was analyzed. This research provides insights into the structural properties of spiro compounds, which are relevant for understanding their potential applications in material science and organic chemistry (Betz & Klüfers, 2007).

Synthesis of Bifunctional Synthetic Intermediates

The synthesis of 1,4-Dioxaspiro[4.5]decan-8-one, using a raw material structurally related to 1,4-Dioxa-9-thia-12-azadispiro[4.2.4.2]-tetradecane-11-carboxylic acid, was achieved. This compound is a valuable intermediate in the production of various organic chemicals, including pharmaceutical intermediates and liquid crystals (Zhang Feng-bao, 2006).

Polydonor-Substituted Compounds

Research on 1-oxa-2,4-diazahexatrienes, which share structural similarities with the compound , revealed significant insights into their synthesis, structures, and tautomerism. This research contributes to the understanding of polydonor-substituted compounds, which could be useful in the design of novel organic materials (Maier, Fröhlich, & Würthwein, 2001).

Complexation Properties

A study on 1,2,4-Triazolo[2,3-h]-7,9-thiaza-11-crown-4, a compound similar in structure, focused on its potential for metal complexation. This highlights the application of such compounds in coordination chemistry and possibly in the development of new materials or catalytic systems (Lazrak, Essassi, El-Bali, & Bolte, 2000).